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Compound of Interest

Compound Name: 2,6-Dimercaptopyridine

Cat. No.: B1608968

This guide provides a comprehensive technical overview of 2,6-Dimercaptopyridine (CAS No.
23941-53-9), a versatile heterocyclic organosulfur compound. Tailored for researchers,
chemists, and professionals in drug development, this document delves into the molecule's
core properties, tautomeric nature, synthesis protocols, reactivity, and safety considerations,
highlighting its potential in coordination chemistry and as a building block in medicinal
chemistry.

Core Molecular Identity and Properties

2,6-Dimercaptopyridine, also known as Pyridine-2,6-dithiol, is a pyridine ring substituted at
the 2 and 6 positions with thiol (-SH) groups.[1][2][3] This bifunctional arrangement is central to
its unique chemical behavior and utility.

Physicochemical and Structural Data

The fundamental properties of 2,6-Dimercaptopyridine are summarized below, providing a
guantitative baseline for experimental design.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1608968?utm_src=pdf-interest
https://www.benchchem.com/product/b1608968?utm_src=pdf-body
https://www.benchchem.com/product/b1608968?utm_src=pdf-body
https://www.chemsrc.com/en/cas/23941-53-9_365.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB4718040_EN.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4718040.htm?N=United%20Kingdom
https://www.benchchem.com/product/b1608968?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1608968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
CAS Number 23941-53-9 [1][2][3]
Molecular Formula CsHsNS:2 [1][3]
Molecular Weight 143.23 g/mol [11[3]
Appearance Yellow to Brown Solid/Powder [4]
Melting Point 148-152 °C [2][3]
Boiling Point 278.9.1 20.0 °C at 760 mmHg o
(Predicted)
Density 1.3 + 0.1 g/cm3 (Predicted) [11[2]
pKa 7.49 £ 0.20 (Predicted) [2][3]
Synonyms 2,6-Pyridinedithiol, Pyridine- 21

2,6-dithiol

The Critical Role of Tautomerism

A defining feature of mercaptopyridines is their existence in a tautomeric equilibrium between
thiol and thione forms.[5][6] For 2,6-Dimercaptopyridine, this is a complex equilibrium
involving three principal tautomers: the dithiol, the thione-thiol, and the dithione forms.

The equilibrium's position is highly sensitive to the molecular environment. In dilute solutions
and nonpolar solvents, the dithiol form is generally favored.[5][6] Conversely, in polar solvents
or the solid state, intermolecular hydrogen bonding and self-association shift the equilibrium
significantly toward the more stable dithione tautomer, 6-mercapto-1H-pyridine-2-thione.[6][7]
This dynamic behavior is crucial, as the reactivity and coordination properties of the molecule
are dictated by the predominant tautomer under specific experimental conditions.
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Tautomeric equilibrium of 2,6-Dimercaptopyridine.

Synthesis and Reactivity
Synthetic Pathway: Nucleophilic Substitution

A primary route for synthesizing 2,6-Dimercaptopyridine involves the nucleophilic substitution
of a dihalopyridine precursor, most commonly 2,6-dichloropyridine.[8] The reaction is typically
performed using a sulfur nucleophile, such as sodium hydrosulfide (NaSH) or thiourea followed
by hydrolysis. The choice of solvent and reaction conditions is critical to manage the reactivity
of the thiol groups and maximize yield.
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General synthesis workflow for 2,6-Dimercaptopyridine.

Key Reactivity Insights

» Nucleophilicity and Acidity: The thiol protons are acidic and can be deprotonated by bases to
form a highly nucleophilic thiolate dianion. This dianion is a potent ligand for metal ions.

o Oxidation: The thiol groups are susceptible to oxidation. Mild oxidizing agents can induce the
formation of an intramolecular disulfide bond or intermolecular disulfide-linked polymers.
Stronger oxidation can lead to the formation of sulfonic acids. This sensitivity necessitates
handling under an inert atmosphere.

« Coordination Chemistry: As a bidentate ligand, 2,6-Dimercaptopyridine readily chelates to
a wide range of transition metals through its two sulfur atoms, forming stable complexes.
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This property is foundational to its use in materials science and catalysis.

Applications in Research and Development

The pyridine scaffold is a privileged structure in medicinal chemistry, present in numerous FDA-
approved drugs.[9][10] While 2,6-Dimercaptopyridine itself is primarily a research chemical,
its derivatives and structural motifs are of significant interest.

o Coordination Chemistry and Materials Science: It serves as a robust ligand for creating
metal-organic frameworks (MOFs) and coordination polymers. The sulfur atoms provide
strong binding sites, leading to materials with interesting electronic and catalytic properties.

e Precursor in Drug Discovery: The molecule is a valuable starting material for synthesizing
more complex structures. For instance, derivatives of 2,6-disubstituted pyridines have been
synthesized and evaluated for potential antituberculosis activity.[11][12] The thiol groups can
be functionalized to introduce diverse pharmacophores, enabling structure-activity
relationship (SAR) studies.

e Corrosion Inhibition: Organosulfur compounds containing nitrogen are effective corrosion
inhibitors for metals. The ability of 2,6-Dimercaptopyridine to adsorb onto metal surfaces
via its sulfur and nitrogen atoms makes it a candidate for studies in this field.

Safety, Handling, and Storage

As a Senior Application Scientist, ensuring laboratory safety is paramount. Adherence to
established protocols is non-negotiable when working with this compound.

Hazard Identification

e GHS Classification: Warning.[4]

o Hazard Statements: Causes skin irritation, serious eye irritation, and may cause respiratory
irritation.[4][13]

o Appearance: Yellow to brown solid.[4]

o Odor: No specific information available, but thiol-containing compounds are often associated
with unpleasant odors.[4]
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Recommended Handling and PPE

o Ventilation: Use only in a well-ventilated area or under a chemical fume hood to avoid
inhalation of dust.[4]

o Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles or a
face shield, and a lab coat.[4]

o Hygiene: Wash hands and any exposed skin thoroughly after handling.[4] Do not eat, drink,
or smoke in the laboratory.

Storage and Stability

» Conditions: Keep the container tightly closed in a dry, cool, and well-ventilated place.[4][14]
Refrigeration is often recommended to maintain product quality.[4][14]

o Atmosphere: Due to its sensitivity to oxidation, it is best stored under an inert gas like argon
or nitrogen.

o Incompatibilities: Avoid contact with strong oxidizing agents and strong bases.[4][14]

Experimental Protocol: Synthesis of 2,6-
Dimercaptopyridine

This protocol is a representative method adapted from general procedures for the synthesis of
mercaptopyridines.[8] Causality: The choice of a protic solvent like ethanol helps to solvate the
reagents, while the subsequent hydrolysis step is necessary when using thiourea to release the
free thiol groups.

Objective: To synthesize 2,6-Dimercaptopyridine from 2,6-Dichloropyridine.
Materials:

e 2,6-Dichloropyridine

e Thiourea

o Ethanol
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e Sodium Hydroxide (NaOH)

e Hydrochloric Acid (HCI)

o Standard laboratory glassware and reflux apparatus
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 2,6-
Dichloropyridine and a molar excess (e.g., 2.2 equivalents) of thiourea in ethanol.

o Reflux: Heat the mixture to reflux and maintain for several hours until TLC or LC-MS analysis
indicates the consumption of the starting material. This step forms the thiouronium salt
intermediate.

o Hydrolysis: Cool the reaction mixture to room temperature. Add a concentrated aqueous
solution of sodium hydroxide and heat the mixture to reflux again for 1-2 hours. This basic
hydrolysis cleaves the thiouronium salt to yield the sodium salt of 2,6-dimercaptopyridine.

 Acidification: After cooling the mixture in an ice bath, carefully acidify with hydrochloric acid
to a pH of ~5-6. The product will precipitate out of the solution.

« |solation: Collect the solid precipitate by vacuum filtration.

 Purification: Wash the crude product with cold water to remove inorganic salts. Further
purification can be achieved by recrystallization from a suitable solvent system (e.g., an
ethanol/water mixture).

e Drying and Storage: Dry the purified product under vacuum. Store the final compound under
an inert atmosphere in a cool, dark place.

Validation: The identity and purity of the synthesized 2,6-Dimercaptopyridine should be
confirmed using standard analytical techniques such as *H NMR, 3C NMR, Mass
Spectrometry, and Melting Point analysis.

Spectroscopic Characterization
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Spectroscopic methods are essential for verifying the structure and purity of 2,6-
Dimercaptopyridine.[15]

e 'H NMR: The spectrum will be influenced by the tautomeric equilibrium. In the dithiol form,
one would expect signals for the aromatic protons on the pyridine ring and a broad signal for
the two SH protons. The dithione form would show different chemical shifts for the ring
protons and a signal for the N-H proton.

e 13C NMR: The number and chemical shifts of the carbon signals will also depend on the
dominant tautomer. The C-S carbons would be clearly identifiable.

e FTIR: Key vibrational bands would include C=C and C=N stretching from the pyridine ring, S-
H stretching (for the thiol form, typically weak), and C=S stretching (for the thione form).

o UV-Vis: The electronic absorption spectrum is sensitive to the tautomeric form, with the
thione tautomer generally exhibiting a strong absorption at a longer wavelength compared to
the thiol form.[6]

References

e Chemsrc. (n.d.). Pyridine-2,6-dithiol | CAS#:23941-53-9. Retrieved January 22, 2026, from
[Link]

e Alchemist-chem. (n.d.). 2-Pyridinethiol Chemical Properties, Applications & Safety. Retrieved
January 22, 2026, from [Link]

» National Center for Biotechnology Information. (n.d.). 2-Mercaptopyridine. PubChem
Compound Database. Retrieved January 22, 2026, from [Link]

o Wikipedia. (n.d.). 2-Mercaptopyridine. Retrieved January 22, 2026, from [Link]

o Chemistry Stack Exchange. (2016, July 17). Why is the thione tautomeric form of 2-
Mercaptopyridine favoured?. Retrieved January 22, 2026, from [Link]

» National Center for Biotechnology Information. (n.d.). 2,6-Dimercaptopyridine. PubChem
Compound Database. Retrieved January 22, 2026, from [Link]

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b1608968?utm_src=pdf-body
https://www.benchchem.com/product/b1608968?utm_src=pdf-body
https://www.lehigh.edu/~kjs0/carey-13.PDF
https://www.researchgate.net/publication/244666328_Thione-thiol_tautomerism_and_stability_of_2-_and_4-mercaptopyridines_and_2-mercaptopyrimidines
https://www.chemsrc.com/en/cas/23941-53-9_835889.html
https://www.alchemist-chem.com/products/2-pyridinethiol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Mercaptopyridine
https://en.wikipedia.org/wiki/2-Mercaptopyridine
https://chemistry.stackexchange.com/questions/57105/why-is-the-thione-tautomeric-form-of-2-mercaptopyridine-favoured
https://www.benchchem.com/product/b1608968?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2763146
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1608968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

LookChem. (n.d.). 2-Mercaptopyridine 2637-34-5 wiki. Retrieved January 22, 2026, from
[Link]

ChemBK. (2024, April 10). 2-Mercaptopyridine. Retrieved January 22, 2026, from [Link]

ResearchGate. (n.d.). Figure S14: 1 H NMR spectrum of 2-OH recorded in pyridine-d5 at
room temperature. Retrieved January 22, 2026, from [Link]

Beak, P. (2015, December 20). Thione—thiol tautomerism and stability of 2- and 4-
mercaptopyridines and 2-mercaptopyrimidines. ResearchGate. Retrieved January 22, 2026,
from [Link]

National Center for Biotechnology Information. (n.d.). Pyridyldithiol. PubChem Compound
Database. Retrieved January 22, 2026, from [Link]

Organic Syntheses. (n.d.). 2-mercaptopyrimidine. Retrieved January 22, 2026, from [Link]
SpectraBase. (n.d.). 2-Mercaptopyridine. Retrieved January 22, 2026, from [Link]

de Almeida, W. B., et al. (2008). A theoretical study of the tautomerism and vibrational
spectra of 4,5-diamine-2,6-dimercaptopyrimidine. Semantic Scholar. Retrieved January 22,
2026, from [Link]

National Center for Biotechnology Information. (2023, January 3). Synthesis and Structure-
Activity Relationship of 2,6-Disubstituted Thiosemicarbazone Derivatives of Pyridine as
Potential Antituberculosis Agents. PubMed. Retrieved January 22, 2026, from [Link]

MDPI. (2023, January 3). Synthesis and Structure—Activity Relationship of 2,6-Disubstituted
Thiosemicarbazone Derivatives of Pyridine as Potential Antituberculosis Agents. Retrieved
January 22, 2026, from [Link]

ResearchGate. (n.d.). Scheme 1. Tautomeric forms of 2-mercaptopyridone: thiopyridone
form.... Retrieved January 22, 2026, from [Link]

Dovepress. (2021, October 13). The Expanding Role of Pyridine and Dihydropyridine
Scaffolds in Drug D. Retrieved January 22, 2026, from [Link]

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.lookchem.com/wiki/2-mercaptopyridine-2637-34-5.html
https://www.chembk.com/en/chem/2-Mercaptopyridine
https://www.researchgate.net/figure/Figure-S14-1-H-NMR-spectrum-of-2-OH-recorded-in-pyridine-d5-at-room-temperature_fig14_320677569
https://www.researchgate.net/publication/239304381_Thione-thiol_tautomerism_and_stability_of_2-_and_4-mercaptopyridines_and_2-mercaptopyrimidines
https://pubchem.ncbi.nlm.nih.gov/compound/22053063
https://www.orgsyn.org/demo.aspx?prep=cv4p0569
https://spectrabase.com/spectrum/6qq38vvKb3e
https://www.semanticscholar.org/paper/A-theoretical-study-of-the-tautomerism-and-of-Almeida-Carneiro/1a07d3b0e3e2c6f1e9b2b5a1f2c2c0d8d8f9a9c8
https://pubmed.ncbi.nlm.nih.gov/36614785/
https://www.mdpi.com/1996-1944/16/1/448
https://www.researchgate.net/figure/Scheme-1-Tautomeric-forms-of-2-mercaptopyridone-thiopyridone-form-left-and_fig1_358682281
https://www.dovepress.com/the-expanding-role-of-pyridine-and-dihydropyridine-scaffolds-in-drug-peer-reviewed-fulltext-article-DDDT
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1608968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» University of Colorado Boulder. (n.d.). Chapter 13 Spectroscopy NMR, IR, MS, UV-Vis.
Retrieved January 22, 2026, from [Link]

e PharmaCompass. (n.d.). 2637-34-5;2-Pyridinethiol;Pyridine-2-thiol;2-Thiopyridine. Retrieved
January 22, 2026, from [Link]

e The Royal Society of Chemistry. (n.d.). Supporting Informations Mitigating UVA Light Induced
Reactivity of 6-Thioguanine through Formation of a Ru(ll) Half-Sandwich Complex. Retrieved
January 22, 2026, from [Link]

e Dovepress. (n.d.). The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug
Design. Retrieved January 22, 2026, from [Link]

e Royal Society of Chemistry. (n.d.). Bioactive 2-pyridone-containing heterocycle syntheses
using multicomponent reactions. Retrieved January 22, 2026, from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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